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Compound of Interest

Compound Name: Heptadecyl! acrylate

Cat. No.: B13791135

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and toxicological
profile of Heptadecyl acrylate, based on available Safety Data Sheet (SDS) information. The
data herein is intended to support risk assessment and ensure safe laboratory and
manufacturing practices.

Chemical and Physical Properties

Heptadecyl acrylate is a monofunctional acrylic ester characterized by a long, hydrophobic
alkyl chain. This structure imparts properties such as high hydrophobicity, low volatility, and a
low glass transition temperature.[1] These characteristics are crucial for its application in
polymer synthesis, where it can be used to enhance flexibility, adhesion, and water resistance.
[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Heptadecyl Acrylate
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Property Value Source(s)
Molecular Formula C20H3802 [1]
Molecular Weight 310.5 g/mol [1][2]
CAS Number 1473386-36-5 [1]
Appearance Clear, colorless liquid [1]
Odor Almost odorless
Density 0.87 g/cm? (at 25 °C) [1]
Melting Point <-100 °C [1]
Boiling Point > 174 °C (polymerizes) [1]
. 173.5 °C (1ISO 2719, closed

cup)
Vapor Pressure 0.000125 hPa (at 32 °C) [1]
Water Solubility < 30 pg/L (at 20 °C) [3]
Log P (octanol/water) 8.9 [2]
Viscosity 11 mPa-s [1]
Glass Transition (TQ) -72 °Cto -105 °C [1]

Toxicological Profile

Heptadecyl acrylate is classified as a skin irritant and a skin sensitizer. It may also cause
respiratory irritation. The acute toxicity of Heptadecyl acrylate is considered low via dermal
routes of exposure. A comprehensive summary of its toxicological data is provided in Table 2.

Table 2: Toxicological Data for Heptadecyl Acrylate
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Endpoint Species Result Guideline Source(s)
Acute Dermal > 5,000 mg/kg
o Rat OECD 402 [3]
Toxicity (LD50) bw
Acute Oral > 2,000 mg/kg
o Rat OECD 423 [3]
Toxicity (LD50) bw
Skin
Irritation/Corrosio  Rabbit Irritant OECD 404 [3]
n
Eye
Irritation/Corrosio  Rabbit Non-irritant OECD 405 [3]
n
Skin o OECD 429
o Mouse Sensitizing [3]
Sensitization (LLNA)
) May cause
Respiratory ]
o - respiratory - [4]
Irritation s
irritation (H335)
Not mutagenic in
o ] bacteria or
Mutagenicity In vitro ] - [3]
mammalian cell
culture
No indication of
Reproductive/De fertility

) ) OECD 421/422
velopmental Rat impairment or ) [3]
. ) (Screening)
Toxicity teratogenic

effects

May cause

reversible liver
Repeated Dose
o Rat damage after - [3]
Toxicity )
repeated high-

dose ingestion
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Note: A quantitative value for respiratory irritation (e.g., LC50) is not available. This is likely due

to the substance's very low vapor pressure, which makes it difficult to generate atmospheres

for inhalation testing that would lead to acute systemic toxicity.

Ecotoxicological Information

Heptadecyl acrylate is classified as toxic to aquatic life with long-lasting effects.[4] However,

due to its very low water solubility, toxic effects are generally not observed in aquatic species at

concentrations up to the limit of solubility.[3] Table 3 summarizes the available ecotoxicity data.

Table 3: Ecotoxicological Data for Heptadecyl Acrylate

Result
Endpoint Species (Nominal Guideline Source(s)
Concentration)
Acute Fish ) ]
Danio rerio
Toxicity (LL50, _ > 100 mg/L OECD 203
(Zebra fish)
96h)
Acute
Invertebrate ]
o Daphnia magna > 100 mg/L OECD 202 [3]
Toxicity (NOEC,
48h)
Algae Growth ) )
o Pseudokirchnerie
Inhibition ) > 100 mg/L OECD 201 [3]
lla subcapitata
(NOEC, 72h)
Toxicity to Soll o )
i Eisenia foetida
Organisms > 1,000 mg/kg OECD 207 [4]
(Earthworm)
(LC50, 14d)
) ) ) Moderately/partia
Biodegradation Activated sludge ) - [3]
lly biodegradable
Experimental Protocols
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The toxicological and ecotoxicological data presented are primarily based on standardized
OECD (Organisation for Economic Co-operation and Development) guidelines. A brief overview
of the methodologies for the key cited experiments is provided below.

Acute Dermal Toxicity (OECD 402)

This guideline outlines a procedure to assess the toxicity of a substance when applied to the
skin. A single dose of the test substance is applied to a shaved area of the skin of experimental
animals (typically rats). The animals are observed for a period of 14 days for signs of toxicity
and mortality. The LD50 is the statistically estimated dose that would be lethal to 50% of the
test population. For Heptadecyl acrylate, the LD50 was found to be greater than the limit dose
of 5,000 mg/kg body weight, indicating very low acute dermal toxicity.[3]

Skin Irritation (OECD 404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin. A small amount of the test substance is applied to a patch of skin on a test animal
(typically a rabbit). The site is observed for signs of erythema (redness) and edema (swelling)
at specific intervals after application. Heptadecyl acrylate is classified as a skin irritant based
on the results of this test.[3]

Skin Sensitization - Local Lymph Node Assay (LLNA;
OECD 429)

The LLNA is a method for identifying chemicals that have the potential to cause skin
sensitization (allergic contact dermatitis). The test substance is applied to the ears of mice for
several consecutive days. The proliferation of lymphocytes in the lymph node draining the
application site is then measured. A significant increase in lymphocyte proliferation indicates
that the substance is a sensitizer. Heptadecyl acrylate tested positive in the LLNA, classifying
it as a skin sensitizer.[3]

Aquatic Toxicity Testing (OECD 201, 202, 203)

These guidelines detail the methods for assessing the toxicity of chemicals to aquatic
organisms.
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o OECD 203 (Fish, Acute Toxicity Test): Fish are exposed to the test substance for 96 hours,
and mortality is observed.

e OECD 202 (Daphnia sp., Acute Immobilisation Test): Aquatic invertebrates are exposed for
48 hours, and their immobilization is recorded.

o OECD 201 (Alga, Growth Inhibition Test): Algae are exposed to the test substance for 72
hours, and the inhibition of growth is measured.

For Heptadecyl acrylate, no adverse effects were observed in these tests up to the
substance's limit of water solubility.[3]

Handling and Emergency Procedures

Proper handling and emergency preparedness are critical when working with Heptadecyl
acrylate. This includes using appropriate personal protective equipment (PPE) and having a
clear plan for accidental releases.

Personal Protective Equipment (PPE) and Handling

¢ Ventilation: Work in a well-ventilated area or use local exhaust ventilation to minimize
exposure to vapors or mists.

» Gloves: Wear protective gloves (e.g., nitrile rubber).
» Eye Protection: Use safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.

o Hygiene: Wash hands thoroughly after handling. Contaminated work clothing should not be
allowed out of the workplace.[3]

Spill Response Workflow

A chemical spill should be handled promptly and safely. The following workflow diagram
illustrates the general procedure for responding to a Heptadecyl acrylate spill.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://spiral.imperial.ac.uk/server/api/core/bitstreams/788a3727-7c7f-4a41-bfe0-243de8ab0a29/content
https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://spiral.imperial.ac.uk/server/api/core/bitstreams/788a3727-7c7f-4a41-bfe0-243de8ab0a29/content
https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13791135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Assess Situation
(Size, Location, Hazards)

Immediate Danger

Evacuate Immediate Area

Safe to Proceed
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Don Appropriate PPE
(Gloves, Goggles, etc.)

Contain the Spill
(Use absorbent dikes/pads)

Absorb the Spill
(Apply absorbent material)

Collect Absorbed Material
(Use non-sparking tools)

Decontaminate Spill Area
(Detergent and water)

Dispose of Waste
(As hazardous waste)

Spill Response Complete

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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Storage and Stability

Heptadecyl acrylate can polymerize if not stored correctly. To ensure stability:

Inhibitor: The product is stabilized, typically with Monomethyl Ether of Hydroquinone
(MEHQ).[1] The stabilizer is only effective in the presence of oxygen.[4]

Atmosphere: Store under air, never under an inert gas like nitrogen.[4]

Temperature: Keep the storage temperature below 35 °C.[1]

Conditions to Avoid: Avoid heat, direct sunlight, UV radiation, and contamination.[4]

Materials: The preferred construction material for storage tanks and pipes is stainless steel.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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